Cas no 159681-67-1 (N-Desmethyl Ulipristal)

• Product Name: N-Desmethyl Ulipristal
• CAS No: 159681-67-1
• MF: C₂₇H₃₃NO₃
• MW: 419.555827856064
• CID: 824924
• PubChem ID: 15908062
• Update Time: 2025-04-19

N-Desmethyl Ulipristal Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Ulipristal
• 11β-(4-N-methylaminophenyl)-17α-hydroxy-19-norpregna-4,9-diene-3,20-dione
• (11β)-17-Hydroxy-11-[4-(MethylaMino)phenyl]-19-norpregna-4,9-diene-3,20-dione
• (8S,11R,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• (11beta)-17-Hydroxy-11-[4-(methylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione;
• 159681-67-1

• Inchi： 1S/C27H33NO3/c1-16(29)27(31)13-12-24-22-10-6-18-14-20(30)9-11-21(18)25(22)23(15-26(24,27)2)17-4-7-19(28-3)8-5-17/h4-5,7-8,14,22-24,28,31H,6,9-13,15H2,1-3H3/t22-,23+,24-,26-,27-/m0/s1
• InChI Key： YRFSIKXKDZSLPG-YEEPMTPTSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)NC)C[C@@]21C)=O

Computed Properties

• Exact Mass: 419.24600
• Monoisotopic Mass: 419.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 5.02090